2-[4-(Chloromethyl)-1,3-oxazol-2-yl]pyridine hydrochloride
Overview
Description
2-[4-(Chloromethyl)-1,3-oxazol-2-yl]pyridine hydrochloride (2-CMOP-HCl) is an organic compound that has been used in a variety of scientific research applications. It is a white, crystalline solid with a molecular weight of 236.6 g/mol, and is soluble in both water and organic solvents. 2-CMOP-HCl has been used as a reagent in organic synthesis and as a catalyst in various reactions. It has also been studied for its potential applications in biochemistry and physiology, and in the field of drug development.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research has demonstrated the utility of 2-[4-(Chloromethyl)-1,3-oxazol-2-yl]pyridine hydrochloride in synthesizing N-substituted 2-aminomethyl-5-methyl-7-phenyloxazolo[5,4-b]pyridines through nucleophilic substitution reactions. These reactions facilitate the creation of previously unknown 2-aminomethyloxazolo[5,4-b]pyridine derivatives, showcasing the compound's versatility in producing novel heterocyclic frameworks (Palamarchuk et al., 2019).
Intermediate in Drug Synthesis
The compound also serves as an intermediate in the modified synthesis of other chemically significant compounds. For example, it has been used in the synthesis of 2-chloromethyl-4-methanesulfonyl-3-methyl pyridine, an intermediate in producing Dexlansoprazole, a medication for gastroesophageal reflux disease (GERD). This process highlights the compound's role in streamlining the synthesis of pharmaceutical intermediates while employing green chemistry principles to enhance sustainability and efficiency (Gilbile et al., 2017).
Molecular Structure Studies
Investigations into the molecular structures of related hydrochloride crystals based on 2-(imidazo[1,2-a]pyridin-2-yl)-2-oxoacetic acid radical have provided insights into the relationship between crystal-stacking structures and magnetic properties. These studies contribute to our understanding of material science, particularly in designing materials with specific magnetic behaviors (Yong et al., 2013).
Development of Antibacterial Agents
Research into novel heterocyclic compounds containing a sulfonamido moiety, synthesized from precursors including chloromethyl pyridine derivatives, has shown potential in creating new antibacterial agents. This underscores the compound's role in developing pharmaceuticals aimed at combating bacterial infections (Azab et al., 2013).
properties
IUPAC Name |
4-(chloromethyl)-2-pyridin-2-yl-1,3-oxazole;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2O.ClH/c10-5-7-6-13-9(12-7)8-3-1-2-4-11-8;/h1-4,6H,5H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWTKPHOADRDHAK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NC(=CO2)CCl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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